Cas no 62172-98-9 (Cyclohexanone, 2-chloro-4,4-dimethyl-)

• Product Name: Cyclohexanone, 2-chloro-4,4-dimethyl-
• CAS No: 62172-98-9
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 455584
• PubChem ID: 12463020
• Update Time: 2025-04-19

Cyclohexanone, 2-chloro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-chloro-4,4-dimethyl-
• 2-chloro-4,4-dimethylcyclohexan-1-one
• AKOS013740898
• DTXSID20499235
• 62172-98-9

• Inchi： 1S/C8H13ClO/c1-8(2)4-3-7(10)6(9)5-8/h6H,3-5H2,1-2H3
• InChI Key： PZJWBWQIELAAIC-UHFFFAOYSA-N
• SMILES： ClC1C(CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 160.06559
• Monoisotopic Mass: 160.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones